Cas no 88542-01-2 (Guanidine, N-methyl-N'-[4-(3-methylphenyl)-2-thiazolyl]-)
88542-01-2 structure
Product Name:Guanidine, N-methyl-N'-[4-(3-methylphenyl)-2-thiazolyl]-
CAS No:88542-01-2
MF:C12H14N4S
MW:246.331360340118
CID:629256
PubChem ID:71318608
Update Time:2025-04-19
Guanidine, N-methyl-N'-[4-(3-methylphenyl)-2-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, N-methyl-N'-[4-(3-methylphenyl)-2-thiazolyl]-
- 2-methyl-1-[4-(3-methylphenyl)-1,3-thiazol-2-yl]guanidine
- N''-Methyl-N-[4-(3-methylphenyl)-1,3-thiazol-2-yl]guanidine
- DTXSID30748701
- 88542-01-2
-
- Inchi: 1S/C12H14N4S/c1-8-4-3-5-9(6-8)10-7-17-12(15-10)16-11(13)14-2/h3-7H,1-2H3,(H3,13,14,15,16)
- InChI Key: TXRHWEWFWVZPFE-UHFFFAOYSA-N
- SMILES: S1C(N/C(/N)=N/C)=NC(=C1)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 246.09391764g/mol
- Monoisotopic Mass: 246.09391764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 91.5Ų
Guanidine, N-methyl-N'-[4-(3-methylphenyl)-2-thiazolyl]- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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